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Compound of Interest

Tetraethyl
Compound Name:

methylenediphosphonate

Cat. No.: B042493

Technical Data Sheet: Tetraethyl
Methylenediphosphonate

Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data for Tetraethyl methylenediphosphonate, a
versatile organophosphorus compound. It is intended to serve as a quick reference for
laboratory and research applications.

Chemical Identity and Properties

Tetraethyl methylenediphosphonate, also known as tetraethyl methylenebisphosphonate, is
a compound utilized in various chemical syntheses.[1] It serves as a key intermediate in the
development of herbicides, pesticides, and pharmaceuticals with antiviral and anticancer
properties.[1]

Data Summary

The fundamental molecular and physical properties of Tetraethyl methylenediphosphonate
are summarized in the table below for easy reference.
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Property Value Source
PubChem[2], Chem-Impex[1],
Molecular Formula CoH2206P2
LookChem|[3]
Linear Formula CHz[P(O)(OCH2CHs3)2]2 Sigma-Aldrich[4]
] PubChem[2], Chem-Impex[1],
Molecular Weight 288.21 g/mol ) )
Sigma-Aldrich[4]
Exact Mass 288.08916241 Da PubChem[2], LookChem][3]
LookChem([3], Sigma-
CAS Number 1660-94-2 )
Aldrich[4]
LookChem([3], Sigma-
EC Number 216-764-5 ]
Aldrich[4]
Appearance Clear colorless liquid Sigma-Aldrich[4]
) Chem-Impex[1], Sigma-
Density 1.16 g/mL at 25 °C ]
Aldrich[4]
N ) Chem-Impex[1], Sigma-
Boiling Point 171-174 °C at 11 mmHg

Aldrich[4]

Refractive Index

n20/D 1.442

Chem-Impex[1], Sigma-
Aldrich[4]

Flash Point

110 °C (closed cup)

Sigma-Aldrich[4]

Experimental Protocols

Detailed experimental protocols for the determination of fundamental properties such as

molecular weight and formula are based on standard analytical techniques. These include:

o Mass Spectrometry: To determine the exact mass and fragmentation pattern, confirming the

molecular structure.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: (*H, 3C, 3P NMR) to elucidate the

chemical structure and confirm the arrangement of atoms.
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o Elemental Analysis: To determine the empirical formula by measuring the percentage
composition of each element.

Specific instrumental parameters and sample preparation protocols would be dependent on the
exact instrumentation used.

Logical Relationships

The relationship between the molecular formula and the molecular weight is fundamental. The
molecular weight is calculated by summing the atomic weights of all atoms present in the
molecular formula (CoH2206P-2).

Molecular Formula Determines Sum of Atomic Weights Calculates Molecular Weight
EEEEEEE— I E—
(CoH2206P2) (C,H, 0O, P) (288.21 g/mol)

Click to download full resolution via product page

Caption: Relationship between Molecular Formula and Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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